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Compound of Interest

Compound Name: Terbufoxon sulfoxide

Cat. No.: B104567

For immediate release: This document provides essential safety and logistical information for
the proper disposal of terbufos sulfoxide, a highly toxic organophosphate compound.
Researchers, scientists, and drug development professionals must adhere to strict protocols to
ensure personal safety and environmental protection. Due to its hazardous nature, terbufos
sulfoxide waste must be managed by licensed hazardous waste disposal services.

l. Understanding the Hazards

Terbufos sulfoxide is classified as acutely toxic and poses a significant risk upon exposure. It is
fatal if swallowed, inhaled, or in contact with skin[1][2][3]. Furthermore, it is very toxic to aquatic
life with long-lasting effects. Safe handling and disposal are therefore of paramount importance.

Il. Quantitative Hazard and Property Data

The following table summarizes key quantitative data and classifications for terbufos sulfoxide,
extracted from safety data sheets (SDS). This information is critical for risk assessment and
proper handling.
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Parameter

Value | Classification

Source

Acute Toxicity, Oral

Category 1 or 2 (Fatal if

swallowed)

Acute Toxicity, Dermal

Category 1 (Fatal in contact
with skin)

Acute Toxicity, Inhalation

Category 1 or 2 (Fatal if
inhaled)

Aquatic Hazard (Acute)

Category 1 (Very toxic to

aquatic life)

Aquatic Hazard (Chronic)

Category 1 (Very toxic to
aquatic life with long lasting

effects)

GHS Signal Word

Danger

lll. Step-by-Step Disposal Protocol

The disposal of terbufos sulfoxide is strictly regulated. Under no circumstances should this

chemical be disposed of down the drain or in regular trash. The required method of disposal is

through a licensed hazardous waste contractor, typically involving incineration.

Experimental Protocol for Waste Segregation and Storage:

o Personal Protective Equipment (PPE): Before handling terbufos sulfoxide waste, ensure you

are wearing appropriate PPE, including chemical-resistant gloves (tested according to EN

374), a lab coat, and splash goggles. In case of insufficient ventilation, a certified vapor

respirator is necessary.

o Waste Identification and Segregation:

o Identify all waste streams containing terbufos sulfoxide, including pure substance,

contaminated labware (e.g., pipette tips, vials), and contaminated solutions.
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o Do not mix terbufos sulfoxide waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste guidelines.

o Containerization:

o Use a dedicated, leak-proof, and compatible hazardous waste container for all terbufos
sulfoxide waste. The container must be in good condition.

o The original container of the main component can often be used for the waste. Do not use
metal containers for corrosive materials or glass for hydrofluoric acid-containing waste.

o For any contaminated sharps, use a designated sharps container.
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste".

o The label must also include the full chemical name, "Terbufos Sulfoxide," and the
approximate concentration and quantity.

o Indicate the associated hazards with appropriate pictograms (e.g., skull and crossbones,
environmental hazard).

o Storage (Satellite Accumulation Area):

o Store the sealed waste container in a designated and secure Satellite Accumulation Area
(SAA) within the laboratory, at or near the point of generation.

o The SAA must be under the control of the laboratory personnel.
o Keep the waste container closed at all times, except when adding waste.
o Store incompatible chemicals separately.

e Arranging for Disposal:

o Once the waste container is full or is no longer being added to, contact your institution's
Environmental Health and Safety (EHRS) department or equivalent to arrange for a
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pickup.

o Do not exceed the maximum allowable accumulation time or quantity for hazardous waste

as specified by your institution and local regulations.

IV. Spill and Emergency Procedures

In the event of a spill, evacuate the area and, if safe to do so, prevent further spread. Do not
attempt to clean up a significant spill without proper training and equipment. Contact your
institution's emergency response team immediately. For small spills, and only if you are trained
to do so, use an absorbent, inert material (e.g., vermiculite, sand) to contain the spill, then
place the material into a sealed, labeled hazardous waste container.

V. Disposal Workflow Diagram

The following diagram illustrates the procedural workflow for the proper disposal of terbufos

sulfoxide.
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Caption: Workflow for the safe disposal of terbufos sulfoxide waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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